4-[1-(methylsulfonyl)-4-(2-pyridinyl)-1H-pyrazol-3-yl]morpholine

• IUPAC Name: 4-(1-methylsulfonyl-4-pyridin-2-ylpyrazol-3-yl)morpholine
• InChI: InChI=1S/C13H16N4O3S/c1-21(18,19)17-10-11(12-4-2-3-5-14-12)13(15-17)16-6-8-20-9-7-16/h2-5,10H,6-9H2,1H3
• InChI Key: RPZIGBMEOXCADD-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1C=C(C(=N1)N2CCOCC2)C3=CC=CC=N3
• Molecular Formula: C13H16N4O3S
• Molecular Weight: 308.36 g/mol

Description

4-[1-(methylsulfonyl)-4-(2-pyridinyl)-1H-pyrazol-3-yl]morpholine, also known as MPMP, is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Iron(II) Complexes and Spin-Crossover

Research on iron(II) complexes of related sulfanyl-, sulfinyl-, and sulfonyl-dipyrazolylpyridine ligands demonstrates the intricate interplay between spin-crossover and crystallographic phase changes. These studies shed light on the unique behavior of these complexes, highlighting the importance of oxidized sulfur centers in stabilizing low-spin states, which could be relevant for applications in molecular switches and sensors (Cook et al., 2015).

Sulfenylation Reactions

Investigations into the sulfenylation of pyrroles and indoles using related methylsulfenyl compounds have led to the synthesis of various substituted pyrroles and indoles. This research is crucial for understanding the reactivity of these compounds, potentially offering pathways for developing new synthetic methods for heterocyclic compounds (Gilow et al., 1991).

Antimicrobial Activity

A study on 4-(Phenylsulfonyl) morpholine, a sulfonamide class compound known for its antimicrobial properties, investigates its modulating activity against standard and multi-resistant strains of bacteria and fungi. This research highlights the potential of sulfonamide derivatives in treating diseases caused by microorganisms, providing insights into the design of new antimicrobial agents (Oliveira et al., 2015).

COX-2 and 5-LOX Inhibition

Research into pyrazole derivatives containing a methylsulfonyl substituent explores their potential as selective cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX) inhibitors. Such studies are significant for understanding how various substituents influence the activity of these compounds, potentially leading to the development of new anti-inflammatory drugs (Charlier et al., 2004).

Synthesis of Dihydropyridine Derivatives

A multicomponent reaction involving 4-(4-aminophenyl) morpholin-3-one has been used to synthesize various 1,4-dihydropyridines derivatives, demonstrating the versatility of related compounds in facilitating the creation of complex molecules. Such research contributes to the field of organic synthesis, offering new methods for constructing pharmacologically relevant structures (Prajapati et al., 2015).